Cas no 224957-21-5 (2-Benzothiazolemethanamine, 5-(trifluoromethyl)-)

2-Benzothiazolemethanamine, 5-(trifluoromethyl)-, is a specialized heterocyclic amine derivative featuring a benzothiazole core substituted with a trifluoromethyl group at the 5-position. This compound is of significant interest in medicinal and agrochemical research due to its unique structural properties, which enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, making it valuable in the design of bioactive molecules. Its benzothiazole scaffold is widely utilized in pharmaceuticals and materials science, offering potential applications in drug discovery and functional materials. The compound’s well-defined reactivity and stability under various conditions further support its utility in synthetic chemistry.
2-Benzothiazolemethanamine, 5-(trifluoromethyl)- structure
224957-21-5 structure
Product Name:2-Benzothiazolemethanamine, 5-(trifluoromethyl)-
CAS No:224957-21-5
MF:C9H7F3N2S
MW:232.225490808487
CID:5223391
Update Time:2025-06-14

2-Benzothiazolemethanamine, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine, 5-(trifluoromethyl)-
    • Inchi: 1S/C9H7F3N2S/c10-9(11,12)5-1-2-7-6(3-5)14-8(4-13)15-7/h1-3H,4,13H2
    • InChI Key: BUNQRTHGGUSUHA-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(C(F)(F)F)C=C2N=C1CN

2-Benzothiazolemethanamine, 5-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-58691-0.05g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
0.05g
$179.0 2023-06-08
Enamine
EN300-58691-0.1g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
0.1g
$268.0 2023-06-08
Enamine
EN300-58691-0.25g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
0.25g
$383.0 2023-06-08
Enamine
EN300-58691-0.5g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
0.5g
$601.0 2023-06-08
Enamine
EN300-58691-1.0g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
1g
$770.0 2023-06-08
Enamine
EN300-58691-2.5g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
2.5g
$1509.0 2023-06-08
Enamine
EN300-58691-5.0g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
5g
$2235.0 2023-06-08
Enamine
EN300-58691-10.0g
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 82%
10g
$3315.0 2023-06-08
1PlusChem
1P01A7Y1-50mg
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 95%
50mg
$275.00 2024-05-25
1PlusChem
1P01A7Y1-100mg
[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methanamine
224957-21-5 95%
100mg
$382.00 2024-05-25

Additional information on 2-Benzothiazolemethanamine, 5-(trifluoromethyl)-

Comprehensive Overview of 2-Benzothiazolemethanamine, 5-(trifluoromethyl)- (CAS No. 224957-21-5)

2-Benzothiazolemethanamine, 5-(trifluoromethyl)- (CAS No. 224957-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzothiazole family, which is known for its diverse applications in medicinal chemistry, material science, and industrial processes. With the increasing demand for trifluoromethyl-substituted compounds, this molecule stands out for its potential in drug discovery and functional material development.

The benzothiazole core of this compound is a privileged scaffold in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The addition of a trifluoromethyl group at the 5-position enhances its lipophilicity and metabolic stability, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for heterocyclic chemistry, where it can be used to create novel derivatives with tailored properties.

In recent years, the compound has been explored for its potential in addressing global challenges such as antimicrobial resistance (AMR) and sustainable agriculture. Its structural features make it a candidate for developing new crop protection agents or veterinary pharmaceuticals, aligning with the growing focus on eco-friendly solutions. Additionally, the trifluoromethyl group is a hotspot in modern drug discovery, as it often improves binding affinity and pharmacokinetic profiles.

From a synthetic perspective, 2-Benzothiazolemethanamine, 5-(trifluoromethyl)- offers versatility in organic transformations. It can undergo reactions such as amide coupling, reductive amination, or cyclization to yield complex architectures. This adaptability has made it a subject of interest in high-throughput screening (HTS) and combinatorial chemistry, where rapid diversification of molecular libraries is essential.

The compound's physicochemical properties, including its solubility and stability under various conditions, are critical for industrial applications. Researchers often investigate its compatibility with green solvents or biodegradability to align with sustainable chemistry principles. These aspects are increasingly relevant as regulatory frameworks emphasize environmental impact assessments for chemical products.

In the context of AI-driven drug discovery, 2-Benzothiazolemethanamine, 5-(trifluoromethyl)- has been featured in computational studies predicting its interactions with biological targets. Machine learning models analyze its molecular descriptors to identify potential therapeutic applications, reflecting the intersection of chemistry and artificial intelligence. This trend addresses the rising demand for cost-effective R&D strategies in the pharmaceutical industry.

For suppliers and manufacturers, the compound's purity specifications and scalable synthesis routes are key considerations. Analytical techniques like HPLC, NMR, and mass spectrometry ensure quality control, while flow chemistry approaches may optimize production efficiency. These factors contribute to its commercial viability in competitive markets.

Looking ahead, 2-Benzothiazolemethanamine, 5-(trifluoromethyl)- is poised to play a pivotal role in advancing precision medicine and smart materials. Its integration into targeted drug delivery systems or electronic materials could unlock innovative solutions for healthcare and technology sectors. As research continues, this compound exemplifies how molecular innovation addresses contemporary scientific and industrial needs.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk